2-[(3-chloro-4-methylphenyl)amino]-6-phenyl-4(3H)-pyrimidinone

• IUPAC Name: 2-(3-chloro-4-methylanilino)-4-phenyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C17H14ClN3O/c1-11-7-8-13(9-14(11)18)19-17-20-15(10-16(22)21-17)12-5-3-2-4-6-12/h2-10H,1H3,(H2,19,20,21,22)
• InChI Key: UZWYIGAHFYPIDF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2=NC(=CC(=O)N2)C3=CC=CC=C3)Cl
• Molecular Formula: C17H14ClN3O
• Molecular Weight: 311.8 g/mol

Description

2-[(3-chloro-4-methylphenyl)amino]-6-phenyl-4(3H)-pyrimidinone, also known as CMPD1, is a small molecule inhibitor that has been extensively studied in the field of cancer research. It has been found to have potential therapeutic applications as an anticancer agent due to its ability to inhibit the growth and proliferation of cancer cells.

Mechanism of Action

2-[(3-chloro-4-methylphenyl)amino]-6-phenyl-4(3H)-pyrimidinone works by inhibiting the activity of the protein kinase CK2, which is involved in the regulation of various cellular processes, including cell proliferation, apoptosis, and DNA repair. By inhibiting CK2 activity, 2-[(3-chloro-4-methylphenyl)amino]-6-phenyl-4(3H)-pyrimidinone disrupts the signaling pathways that are involved in cancer cell survival and proliferation, leading to the death of cancer cells.
Biochemical and Physiological Effects:
2-[(3-chloro-4-methylphenyl)amino]-6-phenyl-4(3H)-pyrimidinone has been found to have several biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, which is a process that leads to programmed cell death. It also inhibits the activity of various proteins that are involved in the regulation of cell cycle progression, DNA repair, and cell survival.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(3-chloro-4-methylphenyl)amino]-6-phenyl-4(3H)-pyrimidinone in lab experiments include its ability to selectively target cancer cells, its low toxicity, and its potential as a therapeutic agent for the treatment of cancer. However, one limitation of using 2-[(3-chloro-4-methylphenyl)amino]-6-phenyl-4(3H)-pyrimidinone in lab experiments is that it can be difficult to synthesize and purify, which can make it challenging to obtain sufficient quantities for use in experiments.

Future Directions

There are several future directions for the study of 2-[(3-chloro-4-methylphenyl)amino]-6-phenyl-4(3H)-pyrimidinone. One area of research is focused on developing more efficient synthesis methods for 2-[(3-chloro-4-methylphenyl)amino]-6-phenyl-4(3H)-pyrimidinone, which would make it more accessible for use in lab experiments. Another area of research is focused on identifying the specific signaling pathways that are targeted by 2-[(3-chloro-4-methylphenyl)amino]-6-phenyl-4(3H)-pyrimidinone, which would provide a better understanding of its mechanism of action. Additionally, there is ongoing research to determine the potential therapeutic applications of 2-[(3-chloro-4-methylphenyl)amino]-6-phenyl-4(3H)-pyrimidinone for the treatment of various types of cancer.

Scientific Research Applications

2-[(3-chloro-4-methylphenyl)amino]-6-phenyl-4(3H)-pyrimidinone has been extensively studied in the field of cancer research. It has been found to inhibit the growth and proliferation of cancer cells by targeting specific signaling pathways that are involved in cancer cell survival and proliferation. This makes it a potential therapeutic agent for the treatment of various types of cancer.